Cas no 53684-54-1 (3,4-dinitro-3-hexene)

• Product Name: 3,4-dinitro-3-hexene
• CAS No: 53684-54-1
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• CID: 938964
• PubChem ID: 53424908
• Update Time: 2025-04-19

3,4-dinitro-3-hexene Chemical and Physical Properties

Names and Identifiers

• 3,4-dinitro-3-hexene
• 3,4-dinitrohex-3-ene
• DTXSID70698650
• DB-314783
• 53684-54-1

• Inchi： 1S/C6H10N2O4/c1-3-5(7(9)10)6(4-2)8(11)12/h3-4H2,1-2H3
• InChI Key： KQIWPQXBIFDSMD-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CC)=C(CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 174.064
• Monoisotopic Mass: 174.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 91.6A^2
• XLogP3: 1.8